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Compound of Interest

Compound Name:
Ethyl 2-bromo-4,6-

difluorobenzoate

CAS No.: 1807243-91-9

Cat. No.: B1409807

Get Quote

In the landscape of modern medicinal chemistry, the incorporation of fluorine atoms into

molecular scaffolds is a well-established strategy to modulate a compound's physicochemical

and pharmacokinetic properties. The unique electronic nature of fluorine can significantly

influence a molecule's acidity, basicity, lipophilicity, metabolic stability, and binding affinity to

biological targets. Ethyl 2-bromo-4,6-difluorobenzoate, a halogenated aromatic ester,

represents a key building block for the synthesis of complex, biologically active molecules. Its

strategic arrangement of bromo and difluoro substituents on the benzene ring offers multiple

points for chemical modification, making it a valuable precursor in the development of novel

therapeutics.

This technical guide provides a comprehensive overview of Ethyl 2-bromo-4,6-
difluorobenzoate, with a focus on its synthesis from the readily available 2-bromo-4,6-

difluorobenzoic acid. We will delve into a detailed, step-by-step protocol for its preparation via

Fischer esterification, explore its key physicochemical and spectroscopic properties, and

discuss its potential applications in the field of drug discovery and development. While a

specific CAS Registry Number for Ethyl 2-bromo-4,6-difluorobenzoate is not readily available

in public databases, the existence and utility of its parent carboxylic acid (CAS No. 651026-99-
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2) and its methyl ester analog underscore the significance of this ethyl ester derivative in

synthetic and medicinal chemistry.

Physicochemical and Spectroscopic Profile
The anticipated physicochemical properties and spectroscopic data for Ethyl 2-bromo-4,6-
difluorobenzoate are summarized below, based on the known data for its parent carboxylic

acid and analogous structures.

Table 1: Physicochemical Properties of 2-bromo-4,6-difluorobenzoic acid (CAS No. 651026-99-

2)

Property Value

Molecular Formula C₇H₃BrF₂O₂

Molecular Weight 236.998 g/mol

Exact Mass 235.928 u

PSA 37.3 Å²

LogP 2.42550

InChIKey GKYHVDQTGWPNBP-UHFFFAOYSA-N

SMILES O=C(O)c1c(F)cc(F)cc1Br

Spectroscopic Data (Anticipated for Ethyl 2-bromo-4,6-difluorobenzoate):

¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons (-

CH₃) and a quartet for the methylene protons (-CH₂-) of the ethyl group. The aromatic

protons will appear as multiplets, with their chemical shifts and coupling constants influenced

by the bromo and fluoro substituents.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of

the ester, the methylene and methyl carbons of the ethyl group, and the aromatic carbons.

The carbon-fluorine couplings will be observable.
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¹⁹F NMR: The fluorine NMR spectrum will provide characteristic signals for the two non-

equivalent fluorine atoms on the aromatic ring.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the mass of the molecule, along with a characteristic isotopic pattern for the bromine

atom.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the

C=O stretching of the ester group, typically in the range of 1720-1740 cm⁻¹.

Synthesis of Ethyl 2-bromo-4,6-difluorobenzoate
The most direct and common method for the preparation of Ethyl 2-bromo-4,6-
difluorobenzoate is the Fischer esterification of 2-bromo-4,6-difluorobenzoic acid with ethanol

in the presence of a strong acid catalyst. This reaction is a classic example of nucleophilic acyl

substitution.[1][2][3]

Reaction Scheme
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Caption: Fischer esterification of 2-bromo-4,6-difluorobenzoic acid.

Detailed Experimental Protocol
This protocol is adapted from standard Fischer esterification procedures for similar aromatic

carboxylic acids.[1]
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Materials:

2-bromo-4,6-difluorobenzoic acid (1.0 eq)

Absolute Ethanol (excess, as solvent and reactant)

Concentrated Sulfuric Acid (catalytic amount)

Saturated Sodium Bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate or Magnesium Sulfate

Ethyl Acetate

Deionized Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-4,6-difluorobenzoic

acid in an excess of absolute ethanol.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

to the solution.
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Reflux: Attach a reflux condenser and heat the reaction mixture to reflux using a heating

mantle. Maintain the reflux for several hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Work-up:

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst and any unreacted carboxylic acid), and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the

crude Ethyl 2-bromo-4,6-difluorobenzoate.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Causality Behind Experimental Choices
Excess Ethanol: The use of excess ethanol serves to shift the equilibrium of the reversible

Fischer esterification reaction towards the formation of the ester product, thereby maximizing

the yield.[3]

Acid Catalyst: The strong acid catalyst (sulfuric acid) protonates the carbonyl oxygen of the

carboxylic acid, which increases the electrophilicity of the carbonyl carbon, making it more

susceptible to nucleophilic attack by the ethanol.[3]

Aqueous Work-up: The washing steps are crucial for removing the acid catalyst, unreacted

starting material, and water-soluble byproducts, leading to a purer product. The sodium

bicarbonate wash specifically neutralizes acidic components.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1409807/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-fluorinated-building-blocks
https://pdf.benchchem.com/195/Fischer_Esterification_of_Benzoic_Acid_with_Ethanol_Application_Notes_and_Protocols.pdf
https://pdf.benchchem.com/195/Fischer_Esterification_of_Benzoic_Acid_with_Ethanol_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Discovery and Development
Ethyl 2-bromo-4,6-difluorobenzoate is a versatile intermediate in the synthesis of a wide

range of biologically active molecules. The presence of three distinct functional handles—the

bromo group, the two fluoro groups, and the ethyl ester—allows for a variety of subsequent

chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions
The bromo substituent is particularly amenable to various palladium-catalyzed cross-coupling

reactions, such as the Suzuki, Heck, and Buchwald-Hartwig reactions.[4] These reactions are

powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, which are

fundamental in the construction of complex molecular architectures found in many drug

candidates.

Ethyl 2-bromo-4,6-difluorobenzoate

Suzuki Coupling
(Boronic Acids/Esters)Pd catalyst

Heck Coupling
(Alkenes)

Pd catalyst

Buchwald-Hartwig
Amination
(Amines)

Pd catalyst

Bi-aryl Compounds

Substituted Styrenes

N-Aryl Amines

Click to download full resolution via product page

Caption: Key cross-coupling reactions of Ethyl 2-bromo-4,6-difluorobenzoate.

Ester Modification
The ethyl ester group can be readily hydrolyzed to the corresponding carboxylic acid or

converted to amides, providing another avenue for derivatization and the introduction of new

functional groups that can interact with biological targets.
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Safety and Handling
While a specific safety data sheet for Ethyl 2-bromo-4,6-difluorobenzoate is not available,

general precautions for handling halogenated aromatic compounds should be followed. It is

advisable to handle the compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid

inhalation, ingestion, and skin contact.[5][6][7]

Conclusion
Ethyl 2-bromo-4,6-difluorobenzoate, synthesized from its corresponding carboxylic acid, is a

valuable and versatile building block in organic synthesis and medicinal chemistry. Its

trifunctional nature allows for a wide range of chemical modifications, making it an important

precursor for the development of novel drug candidates. This technical guide provides a solid

foundation for researchers and scientists working in the field of drug discovery to synthesize,

handle, and utilize this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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